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Compound of Interest

4-(2-Methyl-4-
Compound Name:
nitrophenyl)morpholine

Cat. No.: B1278214

CAS Number: 223404-63-5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity 4-(2-Methyl-4-
nitrophenyl)morpholine, including its chemical and physical properties, a plausible synthetic
route, and its potential biological relevance as a NEK7 inhibitor. This document is intended to
serve as a foundational resource for researchers and professionals in the fields of medicinal
chemistry, pharmacology, and drug development.

Chemical and Physical Properties

4-(2-Methyl-4-nitrophenyl)morpholine is a morpholine derivative with a substituted
nitrophenyl group. The presence of the morpholine ring, a common scaffold in medicinal
chemistry, and the nitroaromatic moiety suggests potential for biological activity. A summary of
its key chemical and physical data is presented in Table 1.
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Property Value Source

CAS Number 223404-63-5 Chemical Supplier Catalogs

Molecular Formula C11H14N203 Chemical Supplier Catalogs

Molecular Weight 222.24 g/mol Chemical Supplier Catalogs
4-(2-Methyl-4- ) )

IUPAC Name ] ] Chemical Supplier Catalogs
nitrophenyl)morpholine

Appearance Solid Predicted

Boiling Point 399.8 £42.0 °C Predicted

Density 1.228 + 0.06 g/cm?3 Predicted
LQPUAYMERQENBC- ] ]

InChl Key Chemical Supplier Catalogs

UHFFFAOYSA-N

Table 1: Physicochemical Properties of 4-(2-Methyl-4-nitrophenyl)morpholine

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-(2-Methyl-4-
nitrophenyl)morpholine is not readily available in published literature, a plausible synthetic
route can be devised based on established methods for the synthesis of N-aryl morpholines. A
common and effective method is the nucleophilic aromatic substitution (SNAAr) reaction.

Proposed Synthetic Protocol: Nucleophilic Aromatic Substitution

This protocol describes the synthesis of 4-(2-Methyl-4-nitrophenyl)morpholine from 2-fluoro-
5-nitrotoluene and morpholine.

Materials:
e 2-Fluoro-5-nitrotoluene
e Morpholine

o Potassium carbonate (K2CQOs) or other suitable base
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Dimethylformamide (DMF) or other suitable polar aprotic solvent

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSQOa)

Silica gel for column chromatography
Procedure:

e To a solution of 2-fluoro-5-nitrotoluene (1.0 eq) in DMF, add morpholine (1.2 eq) and
potassium carbonate (2.0 eq).

o Heat the reaction mixture to 80-100 °C and stir for 4-6 hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature and pour it into water.
o Extract the aqueous layer with ethyl acetate (3 x 50 mL).
o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by silica gel column chromatography using a suitable eluent system
(e.g., a gradient of ethyl acetate in hexanes) to afford the desired product, 4-(2-Methyl-4-
nitrophenyl)morpholine.

o Characterize the final product using appropriate analytical techniques such as *H NMR, 13C
NMR, and mass spectrometry to confirm its identity and purity.

2-Fluoro-5-nitrotoluene + Morpholine Nucleophilic Aromatic Aqueous Workup . q
— — -(2-] -4-]
(DMEF, K2COs, 80-100 °C) Substitution (SNAAr) & Extraction el Clameisaniy He iR E el
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Caption: Proposed synthetic workflow for 4-(2-Methyl-4-nitrophenyl)morpholine.

Potential Biological Activity: NEK7 Inhibition

A patent has listed 4-(2-Methyl-4-nitrophenyl)morpholine as a potential inhibitor of NIMA-
related kinase 7 (NEK7). NEK7 is a serine/threonine kinase that plays a crucial role in the
activation of the NLRP3 inflammasome, a key component of the innate immune system.
Dysregulation of the NLRP3 inflammasome is implicated in a variety of inflammatory diseases.

NEK7 and the NLRP3 Inflammasome Signaling Pathway

The activation of the NLRP3 inflammasome is a two-step process. The priming step involves
the upregulation of NLRP3 and pro-IL-1[3 expression, typically through the NF-kB signaling
pathway. The activation step is triggered by various stimuli, leading to the assembly of the
inflammasome complex. NEK7 is essential for this activation step, acting downstream of
potassium efflux to facilitate the interaction between NLRP3 subunits.
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Caption: NEK7's role in the NLRP3 inflammasome pathway and potential inhibition.
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Experimental Protocol: In Vitro NEK7 Inhibition Assay

To evaluate the inhibitory activity of 4-(2-Methyl-4-nitrophenyl)morpholine against NEK7, a
biochemical kinase assay can be performed. This protocol provides a general framework.

Materials:

e Recombinant human NEK7 enzyme

o Suitable kinase substrate (e.g., myelin basic protein)

e ATP (Adenosine triphosphate)

» Kinase assay buffer

e 4-(2-Methyl-4-nitrophenyl)morpholine (test compound)
 Positive control inhibitor (e.g., a known NEK7 inhibitor)

o Detection reagent (e.g., ADP-Glo™ Kinase Assay Kkit)

e 96-well or 384-well plates

Procedure:

o Prepare a serial dilution of the test compound, 4-(2-Methyl-4-nitrophenyl)morpholine, in an
appropriate solvent (e.g., DMSO).

e In a multi-well plate, add the kinase assay buffer, the NEK7 enzyme, and the substrate.
e Add the diluted test compound or control to the wells.
« Initiate the kinase reaction by adding ATP.

 Incubate the plate at a specified temperature (e.g., 30 °C) for a defined period (e.g., 60
minutes).

» Stop the reaction and measure the kinase activity using a suitable detection method that
guantifies either the amount of phosphorylated substrate or the amount of ADP produced.
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» Plot the percentage of inhibition against the logarithm of the compound concentration to
determine the 1Cso value.
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Caption: General workflow for an in vitro NEK7 kinase inhibition assay.

Conclusion

4-(2-Methyl-4-nitrophenyl)morpholine is a readily synthesizable compound with potential
therapeutic applications as a NEK?7 inhibitor. Its connection to the NLRP3 inflammasome
pathway suggests its utility in the research and development of treatments for a range of
inflammatory disorders. Further investigation is warranted to confirm its biological activity and
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to elucidate its precise mechanism of action. This guide provides the foundational information
necessary for researchers to embark on such studies.

 To cite this document: BenchChem. [An In-depth Technical Guide on 4-(2-Methyl-4-
nitrophenyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278214#4-2-methyl-4-nitrophenyl-morpholine-cas-
number-223404-63-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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